Cas no 13163-74-1 ((1R,4S)-p-Menthan-2-one)

(1R,4S)-p-Menthan-2-one structure
(1R,4S)-p-Menthan-2-one structure
Product Name:(1R,4S)-p-Menthan-2-one
CAS No:13163-74-1
MF:C10H18O
MW:154.249323368073
CID:2048792
PubChem ID:12305284
Update Time:2025-04-21

(1R,4S)-p-Menthan-2-one Chemical and Physical Properties

Names and Identifiers

    • (1R,4S)-p-Menthan-2-one
    • (2R,5S)-2-methyl-5-propan-2-ylcyclohexan-1-one
    • GCRTVIUGJCJVDD-BDAKNGLRSA-N
    • Cyclohexanone, 2-methyl-5-(1-methylethyl)-, (2R,5S)-
    • DTXCID00437534
    • 13163-74-1
    • DTXSID00486724
    • Inchi: 1S/C10H18O/c1-7(2)9-5-4-8(3)10(11)6-9/h7-9H,4-6H2,1-3H3/t8-,9+/m1/s1
    • InChI Key: GCRTVIUGJCJVDD-BDAKNGLRSA-N
    • SMILES: O=C1[C@H](C)CC[C@H](C(C)C)C1

Computed Properties

  • Exact Mass: 154.135765193g/mol
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų
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